Cas no 2060024-64-6 (3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro-)

• Product Name: 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro-
• CAS No: 2060024-64-6
• MF: C₈H₁₁FN₂OS
• MW: 202.249143838882
• CID: 5183173
• Update Time: 2025-10-19

3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro-

• Inchi： 1S/C8H11FN2OS/c1-3-13(2,12)11-7-4-5-8(9)10-6-7/h4-6H,3H2,1-2H3
• InChI Key： JEKLSSBULRYWOR-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(F)C=C1)=S(=O)(C)CC

Additional information on 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro-

Introduction to 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- (CAS No. 2060024-64-6)

3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- (CAS No. 2060024-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- is composed of a pyridine ring substituted with a fluoro group at the 6-position and an ethylmethyloxido-λ4-sulfanylidene group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoro substitution in 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- is expected to contribute to these favorable properties. Additionally, the sulfanylidene group, which is a sulfur-containing functional group, can influence the compound's reactivity and binding affinity to biological targets.

In the context of medicinal chemistry, 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- has been explored for its potential as a lead compound in the development of new drugs. Preliminary in vitro studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has demonstrated inhibitory effects on specific kinases, which are key enzymes implicated in several diseases such as cancer and neurodegenerative disorders.

The pharmacological profile of 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- has also been evaluated in preclinical models. Animal studies have indicated that this compound possesses good oral bioavailability and favorable pharmacokinetic properties, suggesting its potential for further development as an orally administered therapeutic agent. Moreover, preliminary safety assessments have not revealed any significant toxicological concerns at therapeutic doses.

In addition to its potential as a drug candidate, 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- may also serve as a valuable tool for chemical biology research. Its unique structure can be utilized to probe the function of specific biological targets and pathways, providing insights into disease mechanisms and potential therapeutic strategies.

The synthesis of 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have facilitated the development of efficient routes for the preparation of this compound. These synthetic methods often involve the use of transition metal catalysts and mild reaction conditions to minimize side reactions and improve overall efficiency.

To further enhance the utility of 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro-, researchers are exploring various structural modifications and analogs. These efforts aim to optimize the compound's pharmacological properties, such as potency, selectivity, and safety profile. For example, modifications to the substituents on the pyridine ring or the sulfanylidene group can lead to compounds with improved binding affinity and reduced off-target effects.

In conclusion, 3-Pyridinamine, N-(ethylmethyloxido-λ4-sulfanylidene)-6-fluoro- (CAS No. 2060024-64-6) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer a foundation for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and chemical biology.